Cas no 1344210-72-5 (1-(4-ethylcyclohexyl)ethan-1-amine)

• Product Name: 1-(4-ethylcyclohexyl)ethan-1-amine
• CAS No: 1344210-72-5
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• CID: 6312869
• PubChem ID: 64774811
• Update Time: 2025-06-12

1-(4-ethylcyclohexyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethylcyclohexyl)ethan-1-amine
• SCHEMBL18558885
• 1344210-72-5
• AKOS014103184
• EN300-1848342

• Inchi： 1S/C10H21N/c1-3-9-4-6-10(7-5-9)8(2)11/h8-10H,3-7,11H2,1-2H3
• InChI Key： POVVKAZUCWCJLP-UHFFFAOYSA-N
• SMILES： NC(C)C1CCC(CC)CC1

Computed Properties

• Exact Mass: 155.167399674g/mol
• Monoisotopic Mass: 155.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1-(4-ethylcyclohexyl)ethan-1-amine

Introduction to 1-(4-ethylcyclohexyl)ethan-1-amine (CAS No. 1344210-72-5)

1-(4-ethylcyclohexyl)ethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1344210-72-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This amine derivative, characterized by its cyclohexyl and ethyl substituents, has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The compound's molecular structure, featuring a primary amine functional group attached to a substituted cyclohexane ring, makes it a versatile intermediate in the synthesis of more complex molecules.

The chemical properties of 1-(4-ethylcyclohexyl)ethan-1-amine are influenced by its non-polar cyclohexyl moiety and the electron-donating nature of the ethyl group. This combination imparts a degree of lipophilicity, making the compound suitable for various pharmacological applications where solubility and membrane permeability are critical factors. In recent years, there has been growing interest in exploring such derivatives for their potential role in drug development, particularly in the modulation of enzyme activity and receptor binding.

One of the most compelling aspects of 1-(4-ethylcyclohexyl)ethan-1-amine is its utility as a building block in the synthesis of more intricate pharmacophores. Researchers have leveraged this compound to develop novel analogs with enhanced binding affinity and selectivity. For instance, modifications to the cyclohexyl ring or the ethyl substituent have led to derivatives that exhibit promising activity against targets such as kinases and G-protein coupled receptors (GPCRs). These findings underscore the importance of 1-(4-ethylcyclohexyl)ethan-1-amine in modern drug discovery efforts.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies suggest that the rigid cyclohexane ring can stabilize certain conformations, which may be crucial for interactions with biological targets. Additionally, the primary amine group provides a site for further functionalization, allowing chemists to tailor properties such as solubility and metabolic stability. Such insights have guided the design of new synthetic strategies aimed at optimizing the pharmacokinetic profiles of related compounds.

The pharmaceutical industry has taken notice of these developments, with several companies investing in libraries containing derivatives of 1-(4-ethylcyclohexyl)ethan-1-amine. These libraries are being screened for their potential therapeutic effects across a range of diseases, including oncology and neurodegenerative disorders. Preliminary results from early-stage trials indicate that certain analogs exhibit encouraging biological activity without significant off-target effects. This aligns with broader trends in medicinal chemistry toward identifying molecules with high specificity and low toxicity.

From a synthetic chemistry perspective, 1-(4-ethylcyclohexyl)ethan-1-amine serves as an excellent starting point for exploring new reaction pathways. The presence of both a nucleophilic amine and an electrophilic carbon within the cyclohexane ring allows for diverse transformations, including acylation, alkylation, and cyclization reactions. These reactions can be fine-tuned to produce compounds with tailored properties, further expanding the compound's utility in drug development pipelines.

The environmental impact of synthesizing 1-(4-ethylcyclohexyl)ethan-1-amine is also worth considering. Modern green chemistry principles emphasize the use of sustainable solvents and catalytic methods to minimize waste and energy consumption. Researchers are increasingly adopting such approaches to ensure that the production of this compound aligns with global efforts toward sustainability. For example, biocatalytic routes have been explored as alternatives to traditional chemical synthesis, offering a more environmentally friendly pathway to 1-(4-ethylcyclohexyl)ethan-1-amine.

In conclusion, 1-(4-ethylcyclohexyl)ethan-1-amine (CAS No. 1344210-72-5) represents a valuable asset in pharmaceutical research due to its unique structural features and potential applications. Its role as an intermediate in drug synthesis, combined with its promising biological activity, makes it a compound of considerable interest. As research continues to uncover new derivatives and synthetic methodologies, 1-(4-ethylcyclohexyl)ethan-1-amine is poised to remain at the forefront of medicinal chemistry innovation.